3-(Isopropylthio)benzo[b]thiophene-2-carboxamide

• Molecular Formula: C12H13NOS2
• Molecular Weight: 251.4 g/mol
• IUPAC Name: 3-propan-2-ylsulfanyl-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C12H13NOS2/c1-7(2)15-10-8-5-3-4-6-9(8)16-11(10)12(13)14/h3-7H,1-2H3,(H2,13,14)
• InChI Key: LNXAXRKUWDEHNM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=C(SC2=CC=CC=C21)C(=O)N

Description

3-(Isopropylthio)benzo[b]thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H13NOS2 and its molecular weight is 251.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3-[(1-methylethyl)thio]benzo[b]thiophene-2-carboxylic acid (133 mg, 0.53 mmol) [Connor D. T., et al., U.S. Pat. No. 4,703,053 (1987)] in 6 mL of THF is added N,N-carbonyldiimidazole (99 mg, 0.61 mmol). The mixture is heated at reflux for 1.5 hours then cooled slightly. Aqueous NH4OH (1 mL) is added and the reaction mixture is stirred at room temperature for 30 minutes, then partitioned between ethyl acetate and brine. The organic layer is dried over MgSO4, filtered, and concentrated in vacuo. The crude product is purified by flash chromatography eluting with 1:1 hexane:ethyl acetate to provide 3-[(1-methylethyl)thio]benzo[b]thiophene-2-carboxamide in 83% yield; mp=183-185° C.